Cas no 101074-13-9 (1,3,5,7-Tetrazocine-2,6(1H,3H)-dione,tetrahydro-1,3,5,7-tetramethyl-)

• Product Name: 1,3,5,7-Tetrazocine-2,6(1H,3H)-dione,tetrahydro-1,3,5,7-tetramethyl-
• CAS No: 101074-13-9
• MF: C₈H₁₆N₄O₂
• MW: 200.238241195679
• CID: 202183
• PubChem ID: 145367
• Update Time: 2025-04-19

1,3,5,7-Tetrazocine-2,6(1H,3H)-dione,tetrahydro-1,3,5,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetrazocine-2,6(1H,3H)-dione,tetrahydro-1,3,5,7-tetramethyl-
• 1,3,5,7-Tetramethyl-1,3,5,7-tetrazocane-2,6-dione
• 1,3,5,7-tetramethyloctahydro-1,3,5,7-tetraazocine-2,5-dione
• 1,3,5,7-Tetramethyl-tetrahydro-[1,3,5,7]tetrazocin-2,6-dion
• 1,3,5,7-tetramethyl-tetrahydro-[1,3,5,7]tetrazocine-2,6-dione
• 1,3,5,7-tetramethyltetrahydro-1,3,5,7-tetrazocine-2,6(1H,3H)-dione
• 1,3,5,7-Tetramethyltetrahydro-2,6(1H,3H)-1,3,5,7-tetrazocine
• AC1L3R1R
• ACMC-20m44m
• AG-D-07343
• CTK3J9510
• STL261946
• 1,3,5,7-TETRAMETHYL-1,3,5,7-TETRAAZOCANE-2,6-DIONE
• AKOS022112105
• DTXSID00143709
• 101074-13-9
• 1,3,5,7-Tetramethyltetrahydro-2,6(1H,3H)-1,3,5,7-tetrazocine-2,6-dione

• Inchi： 1S/C8H16N4O2/c1-9-5-10(2)8(14)12(4)6-11(3)7(9)13/h5-6H2,1-4H3
• InChI Key： HOVBUNMEUMUTHL-UHFFFAOYSA-N
• SMILES： O=C1N(C)CN(C)C(N(C)CN1C)=O

Computed Properties

• Exact Mass: 200.12748
• Monoisotopic Mass: 200.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 355°Cat760mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.49
• PSA: 47.1
• LogP: -0.36620